Cas no 92096-16-7 (3-O-demethylmonensin A)

• Product Name: 3-O-demethylmonensin A
• CAS No: 92096-16-7
• MF: C₃₅H₆₀O₁₁
• MW: 656.844312667847
• CID: 997898
• Update Time: 2023-11-18

3-O-demethylmonensin A Chemical and Physical Properties

Names and Identifiers

• 3-O-demethylmonensin A
• 3-O-Demethylmonensin
• CID 102001789

• Inchi： 1S/C35H60O11/c1-9-33(30-19(3)15-25(42-30)28-18(2)14-20(4)35(41,17-36)45-28)11-10-26(43-33)32(8)12-13-34(46-32)16-24(37)21(5)29(44-34)22(6)27(38)23(7)31(39)40/h18-30,36-38,41H,9-17H2,1-8H3,(H,39,40)/t18-,19-,20+,21+,22-,23-,24-,25+,26+,27+,28-,29-,30+,32-,33-,34+,35-/m0/s1
• InChI Key： HQPUMSXNLBJIRZ-ZVSDQPDZSA-N
• SMILES： O1[C@H](CC[C@@]1(CC)[C@H]1[C@@H](C)C[C@H]([C@@H]2[C@@H](C)C[C@@H](C)[C@@](CO)(O)O2)O1)[C@]1(C)CC[C@]2(C[C@@H]([C@@H](C)[C@@H]([C@@H](C)[C@H]([C@@H](C(=O)O)C)O)O2)O)O1

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 46
• Rotatable Bond Count: 9
• Complexity: 1090
• Topological Polar Surface Area: 164